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Compound of Interest

N-Methoxy-N-methylnicotinamide-
13C6

Cat. No.: B15597684

Compound Name:

For researchers, scientists, and drug development professionals, N-Methoxy-N-
methylnicotinamide-13C6 serves as a valuable, isotopically labeled building block and
analytical tool. This guide provides an in-depth overview of its commercial availability, potential
applications, and relevant experimental considerations.

This stable isotope-labeled compound is a derivative of nicotinamide, a form of vitamin B3, and
incorporates six carbon-13 atoms in its nicotinamide ring. This isotopic labeling makes it
particularly useful as an internal standard in quantitative mass spectrometry-based studies, for
tracer experiments in metabolic research, and as a precursor for the synthesis of more complex
labeled molecules in drug discovery and development.

Commercial Availability and Specifications

N-Methoxy-N-methylnicotinamide-13C6 is available from specialized chemical suppliers.
While specific details can vary between batches and suppliers, the following table summarizes
typical product specifications. Researchers are advised to request a lot-specific Certificate of
Analysis (CoA) for precise data.
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Parameter Typical Specification

Chemical Formula C213C6H10N202

Molecular Weight ~172.18 g/mol (reflecting the 3C enrichment)
CAS Number Not consistently available; inquire with supplier
Purity >97% (often determined by HPLC or NMR)

_ . Typically =99 atom % 13C for the labeled
Isotopic Enrichment -
positions

Commonly supplied as a solid (powder or
Format .
crystalline)

Storage Recommended at 2-8°C for long-term stability

Potential Commercial Suppliers:
e Clearsynth

e LGC Standards (including Toronto Research Chemicals)

Synthesis and Chemical Properties

The synthesis of N-Methoxy-N-methylnicotinamide-13C6 involves the coupling of a 3Ce-
labeled nicotinic acid derivative with N,O-dimethylhydroxylamine. This transformation results in
the formation of a Weinreb amide, a functional group known for its utility in organic synthesis.

The Weinreb amide functionality is relatively stable and allows for the controlled addition of
organometallic reagents (e.g., Grignard or organolithium reagents) to form ketones without the
common side reaction of over-addition to form a tertiary alcohol. This reactivity is crucial for the
construction of complex molecular frameworks.

Key Applications in Research and Development

The primary utility of N-Methoxy-N-methylnicotinamide-13C6 stems from its isotopic label,
which renders it distinguishable from its unlabeled counterpart by mass spectrometry.
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Internal Standard for Bioanalytical Methods

In pharmacokinetic and drug metabolism studies, accurate quantification of drug candidates
and their metabolites is essential. N-Methoxy-N-methylnicotinamide-13C6 can be used as an
internal standard for the quantification of unlabeled N-Methoxy-N-methylnicotinamide or related
nicotinamide-containing analytes in complex biological matrices like plasma, urine, or tissue
homogenates. The co-elution of the labeled standard with the analyte of interest during liquid
chromatography-mass spectrometry (LC-MS) analysis allows for correction of variations in
sample preparation and instrument response, leading to highly accurate and precise
quantification.

Metabolic Tracer Studies

The stable isotope label allows researchers to trace the metabolic fate of the nicotinamide
moiety in cellular or in vivo systems. By introducing the 3Cs-labeled compound, scientists can
track its incorporation into downstream metabolites, providing insights into metabolic pathways
and fluxes.

Precursor for Labeled Molecule Synthesis

As a stable and reactive building block, N-Methoxy-N-methylnicotinamide-13C6 can be a
starting material for the synthesis of more complex 3C-labeled molecules. This is particularly
valuable in drug discovery for producing labeled drug candidates for absorption, distribution,
metabolism, and excretion (ADME) studies.

Experimental Protocols and Methodologies

While specific experimental protocols will vary based on the application, the following provides
a general framework for the use of N-Methoxy-N-methylnicotinamide-13C6.

General Workflow for Use as an Internal Standard in LC-
MS
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Caption: Workflow for quantification using a stable isotope-labeled internal standard.

General Synthetic Scheme: Weinreb Amide Chemistry

The following diagram illustrates the general principle of using a Weinreb amide, such as N-
Methoxy-N-methylnicotinamide-13C86, for the synthesis of a ketone.

Organometallic Reagent

N-Methoxy-N-methylnicotinamide-13C6 (R-MgX or R-Li)

Aqueous Workup

Stable Tetrahedral Intermediate (H30+)

13C6-Labeled Ketone
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Caption: General reaction scheme for the synthesis of a ketone from a Weinreb amide.

Conclusion
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N-Methoxy-N-methylnicotinamide-13C6 is a specialized but highly useful chemical for
researchers in the pharmaceutical and life sciences. Its primary applications as an internal
standard for quantitative bioanalysis, a metabolic tracer, and a synthetic precursor for more
complex labeled molecules are critical for advancing drug development and metabolic
research. The stability and predictable reactivity of the Weinreb amide functionality make it a
reliable tool in the modern chemistry laboratory. When sourcing this compound, it is imperative
to obtain a detailed Certificate of Analysis from the supplier to ensure the material meets the
specific requirements of the intended application.

 To cite this document: BenchChem. [N-Methoxy-N-methylnicotinamide-13C6: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597684#commercial-suppliers-of-n-methoxy-n-
methylnicotinamide-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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